Tert-butyl 4-carbonochloridoyl-1,4-diazepane-1-carboxylate
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Overview
Description
Tert-butyl diazepane carboxylates are a class of organic compounds that contain a diazepane ring, which is a seven-membered ring with two nitrogen atoms . They are often used as intermediates in the synthesis of various pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of these compounds typically includes a seven-membered diazepane ring with a tert-butyl carboxylate group attached .Chemical Reactions Analysis
Tert-butyl diazepane carboxylates can participate in various chemical reactions. Their reactivity is often influenced by the substituents on the diazepane ring .Physical And Chemical Properties Analysis
These compounds often have a high boiling point and a moderate density . Their exact properties can vary depending on the specific substituents present in the molecule .Scientific Research Applications
- Indiacen A and Indiacen B Precursor : tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate is a precursor to biologically active natural products like Indiacen A and Indiacen B . These compounds exhibit diverse pharmacological properties, including anticancer, anti-inflammatory, and analgesic activities.
- Piperazine Derivatives : tert-butyl 4-(2-ethoxy-2-oxoethyl)piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate serve as building blocks for synthesizing various organic compounds, such as amides, sulphonamides, and Schiff’s bases .
- Boron Cluster Incorporation : Researchers have explored incorporating hydrophobic boron clusters (e.g., carborane) as bioisosters of phenyl rings to enhance the metabolic stability of carbon-based drugs . tert-butyl 4-carbonochloridoyl-1,4-diazepane-1-carboxylate could be a candidate for such studies.
Biological Activity and Drug Development
Organic Synthesis and Building Blocks
Metabolic Stability Enhancement
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 4-carbonochloridoyl-1,4-diazepane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19ClN2O3/c1-11(2,3)17-10(16)14-6-4-5-13(7-8-14)9(12)15/h4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBPVVHSHGVBSDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCN(CC1)C(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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